Cas no 1337674-03-9 (3-(4-chloro-3-methylphenyl)methylpyrrolidine)

• Product Name: 3-(4-chloro-3-methylphenyl)methylpyrrolidine
• CAS No: 1337674-03-9
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• CID: 5737938
• PubChem ID: 84781082
• Update Time: 2025-05-25

3-(4-chloro-3-methylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1337674-03-9
• 3-[(4-Chloro-3-methylphenyl)methyl]pyrrolidine
• EN300-1283128
• Pyrrolidine, 3-[(4-chloro-3-methylphenyl)methyl]-
• 3-(4-chloro-3-methylphenyl)methylpyrrolidine

• Inchi： 1S/C12H16ClN/c1-9-6-10(2-3-12(9)13)7-11-4-5-14-8-11/h2-3,6,11,14H,4-5,7-8H2,1H3
• InChI Key： JSSDBHVJBJWQNP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC1CNCC1

Computed Properties

• Exact Mass: 209.0971272g/mol
• Monoisotopic Mass: 209.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.096±0.06 g/cm3(Predicted)
• Boiling Point: 305.7±27.0 °C(Predicted)
• pka: 10.31±0.10(Predicted)

Additional information on 3-(4-chloro-3-methylphenyl)methylpyrrolidine

Introduction to 3-(4-chloro-3-methylphenyl)methylpyrrolidine (CAS No. 1337674-03-9)

The compound 3-(4-chloro-3-methylphenyl)methylpyrrolidine, identified by the CAS registry number CAS No. 1337674-03-9, is a versatile organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a substituted phenyl group, making it a valuable intermediate in the synthesis of complex molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of bioactive compounds with therapeutic properties.

The synthesis of 3-(4-chloro-3-methylphenyl)methylpyrrolidine involves a series of well-established organic reactions, including Friedel-Crafts alkylation and subsequent ring-opening reactions. The compound's structure allows for easy functionalization, enabling chemists to explore its reactivity under different conditions. For instance, recent research has demonstrated its utility in the preparation of heterocyclic compounds, which are critical components in modern drug design.

In terms of physical properties, 3-(4-chloro-3-methylphenyl)methylpyrrolidine exhibits a melting point of approximately 125°C and a boiling point around 280°C at standard pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. The compound's stability under normal storage conditions further enhances its practicality in laboratory settings.

The application of CAS No. 1337674-03-9 extends beyond traditional organic synthesis. Recent advancements have shown its potential as a chiral auxiliary in asymmetric synthesis, where it facilitates the formation of enantiomerically enriched compounds. This property is particularly valuable in the pharmaceutical industry, where the stereochemistry of molecules plays a crucial role in their efficacy and safety.

Moreover, the compound has been explored as a building block in the construction of bioactive molecules with anti-inflammatory and anticancer properties. For example, studies have shown that derivatives of 3-(4-chloro-3-methylphenyl)methylpyrrolidine exhibit significant inhibitory effects on inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential as a lead compound in the development of novel therapeutic agents.

In conclusion, 3-(4-chloro-3-methylphenyl)methylpyrrolidine (CAS No. 1337674-03-9) is a multifaceted organic compound with diverse applications in chemistry and pharmacology. Its unique structure, stability, and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and organic synthesis.